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Compound of Interest

Compound Name: 2,2,3,3-Tetrafluoro-1-propanol

Cat. No.: B1207051 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,2,3,3-Tetrafluoro-1-propanol

This technical guide provides a comprehensive overview of the core physical properties of

2,2,3,3-Tetrafluoro-1-propanol (CAS No. 76-37-9). Intended for researchers, scientists, and

professionals in drug development, this document consolidates essential data, outlines general

experimental methodologies, and illustrates the interplay of these properties.

Core Physical Properties
2,2,3,3-Tetrafluoro-1-propanol is a fluorinated alcohol recognized for its unique solvency,

thermal stability, and chemical inertness, making it a valuable intermediate in various industrial

and scientific applications, including pharmaceuticals and agrochemicals.[1][2] Its physical

characteristics are summarized below.

Data Presentation: A Tabulated Summary
The following table aggregates the key physical and chemical properties of 2,2,3,3-
Tetrafluoro-1-propanol for straightforward reference and comparison.
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Property Value

Molecular Formula C₃H₄F₄O[3][4][5][6]

Molecular Weight 132.06 g/mol [3][4][6][7]

Appearance Colorless liquid[1][5][8]

Density 1.48 g/mL at 20 °C[7][9]

1.4853 g/mL at 25 °C[10]

Boiling Point 107-109 °C[7][9]

109.5 °C[10]

106 °C

Melting Point -15 °C[3][8][10][11]

Flash Point 46 °C (114.8 °F) - closed cup

43 °C[10]

45 °C

Refractive Index n20/D 1.321[7][9]

n20/D 1.3197[10]

1.322[3]

Solubility Soluble in water, alcohols, and ethers.[1][12]

Vapor Density 4.56 (air = 1)[10]

Surface Tension 17.0 dyne/cm[10]

Experimental Protocols for Property Determination
While the provided literature cites these physical properties, detailed experimental protocols for

their specific determination are not exhaustively described. However, standardized

methodologies are typically employed for such characterizations. The following represents a

general overview of the likely experimental approaches.
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Density: The density of a liquid is commonly determined using a pycnometer or a digital

density meter. The mass of a known volume of the substance is measured at a specific

temperature, often controlled by a water bath. For 2,2,3,3-Tetrafluoro-1-propanol, these

measurements were performed at 20 °C and 25 °C.[7][10]

Boiling Point: The boiling point is typically measured by distillation. The substance is heated,

and the temperature at which the liquid and vapor phases are in equilibrium at a given

pressure is recorded. The reported range of 107-109 °C suggests that the measurement was

likely performed at atmospheric pressure.[7][9]

Melting Point: To determine the melting point, a sample is cooled until it solidifies and then

slowly heated. The temperature at which the solid transitions to a liquid is recorded. This is

often done using a melting point apparatus.

Flash Point: The flash point is a critical safety parameter, and for 2,2,3,3-Tetrafluoro-1-
propanol, it was determined using the closed-cup method. In this procedure, the substance

is heated in a closed container, and an ignition source is periodically introduced into the

vapor space. The flash point is the lowest temperature at which the vapors ignite.

Refractive Index: The refractive index is measured using a refractometer, typically an Abbé

refractometer. A drop of the liquid is placed on the prism, and the instrument measures the

angle at which light is refracted as it passes through the sample. The measurement is

standardized to the D-line of sodium at 20 °C.

Visualization of Property Relationships
The physical properties of 2,2,3,3-Tetrafluoro-1-propanol are interconnected and inform its

applications and handling requirements. The following diagram illustrates these logical

relationships.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1207051?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/326275
http://www.basechem.org/chemical/729
https://www.sigmaaldrich.com/TW/zh/product/aldrich/326275
https://www.sigmaaldrich.com/US/en/product/aldrich/326275
https://www.benchchem.com/product/b1207051?utm_src=pdf-body
https://www.benchchem.com/product/b1207051?utm_src=pdf-body
https://www.benchchem.com/product/b1207051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships of Physical Properties
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Property Interrelationships and Their Practical Implications.

This diagram illustrates how fundamental physical properties such as a relatively low flash point

and high vapor density necessitate specific handling and safety protocols due to flammability

and the tendency of vapors to accumulate.[10] Conversely, its boiling point and solubility profile

are key to its utility as a solvent and chemical intermediate in various processes.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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